Cas no 1361765-98-1 (2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361765-98-1
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4912198
• Update Time: 2025-06-11

2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-11-3-1-2-10(13(11)15)12-5-4-9(6-7-16)8-17-12/h1-5,8H,6H2
• InChI Key： XBFXKVWCLKPNBE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(CC#N)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile

Recent Advances in the Study of 2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile (CAS: 1361765-98-1)

2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile (CAS: 1361765-98-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in treating various diseases.

The compound has garnered attention due to its unique structural features, which include a pyridine ring substituted with a dichlorophenyl group and an acetonitrile moiety. These structural elements contribute to its reactivity and potential interactions with biological targets. Recent literature suggests that 2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile may serve as a precursor in the synthesis of more complex molecules with therapeutic properties, particularly in the areas of oncology and neurology.

One of the most notable advancements in the study of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have explored the potential of 2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile as a scaffold for designing inhibitors that target specific kinases, thereby offering a promising avenue for drug development.

In addition to its applications in kinase inhibition, recent studies have also investigated the compound's potential as an anti-inflammatory agent. Preliminary in vitro and in vivo experiments have demonstrated its ability to modulate inflammatory pathways, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings are supported by molecular docking studies, which indicate strong interactions between the compound and key inflammatory mediators.

The synthesis of 2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, which is critical for its further development and commercialization. Researchers have reported improved yields and purity through the optimization of reaction conditions, such as temperature, solvent choice, and catalyst use.

Despite these promising developments, challenges remain in the study of 2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile. For instance, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), require further investigation to ensure its suitability as a drug candidate. Additionally, more comprehensive toxicological studies are needed to assess its safety profile in preclinical and clinical settings.

In conclusion, 2-(2,3-Dichlorophenyl)pyridine-5-acetonitrile (CAS: 1361765-98-1) represents a compound with significant potential in the field of medicinal chemistry. Its versatile applications in kinase inhibition and anti-inflammatory therapy, coupled with advances in synthetic methodologies, make it a promising candidate for further research and development. Future studies should focus on addressing the remaining challenges to fully unlock its therapeutic potential.